Cas no 71617-19-1 (Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI))

• Product name: Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI)
• CAS No: 71617-19-1
• MF: C₁₂H₁₆O
• MW: 176.25484
• CID: 571967
• PubChem ID: 3018193

Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[methyl(1-methylethyl)phenyl]- (9CI)
• 1-(3-methyl-2-propan-2-ylphenyl)ethanone
• 1-[methyl(1-methylethyl)phenyl]ethan-1-one
• 1-(Methyl(1-methylethyl)phenyl)ethan-1-one
• 1-[3-methyl-2-(1-methylethyl)phenyl]ethanone
• EINECS 275-711-4
• SCHEMBL10304878
• DTXSID30992186
• 1-[3-Methyl-2-(propan-2-yl)phenyl]ethan-1-one
• 71617-19-1

• Inchi： InChI=1S/C12H16O/c1-8(2)12-9(3)6-5-7-11(12)10(4)13/h5-8H,1-4H3
• InChI Key： UVZLBPXCXKYVQA-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C(=O)C)C(C)C

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Tautomer Count: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07